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Compound of Interest

Compound Name: 1,4-Dichloropentane

Cat. No.: B1360421 Get Quote

An In-Depth Technical Guide to 1,4-Dichloropentane

This technical guide provides a comprehensive overview of 1,4-dichloropentane, including its

chemical identity, physical and chemical properties, and an example of its synthesis. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity and Synonyms
The standardized nomenclature for 1,4-dichloropentane according to the International Union

of Pure and Applied Chemistry (IUPAC) is 1,4-dichloropentane. This compound is also known

by several other names and identifiers, which are listed in the table below.

Identifier Type Value

IUPAC Name 1,4-Dichloropentane

CAS Number 626-94-8

PubChem CID 12306

ChEMBL ID CHEMBL1471719

InChI
InChI=1S/C5H10Cl2/c1-5(7)3-2-4-6/h5H,2-

4H2,1H3

Canonical SMILES CC(CCCCl)Cl
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Physicochemical Properties
A summary of the key physicochemical properties of 1,4-dichloropentane is presented below.

These properties are crucial for its handling, application in reactions, and purification.

Property Value Unit

Molecular Formula C₅H₁₀Cl₂

Molecular Weight 141.04 g/mol

Boiling Point 146-148 °C

Density 1.074 g/cm³

Refractive Index 1.448

Solubility Insoluble in water

Experimental Protocols
Synthesis of 1,4-Dichloropentane from 1-Methyl-1,3-
cyclopentanediol
A common method for the synthesis of 1,4-dichloropentane involves the reaction of a diol with

a chlorinating agent, such as thionyl chloride, in the presence of a base like pyridine.

Materials:

1-Methyl-1,3-cyclopentanediol

Thionyl chloride (SOCl₂)

Pyridine

Diethyl ether

5% Hydrochloric acid solution

Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate

Rotary evaporator

Distillation apparatus

Procedure:

A solution of 1-methyl-1,3-cyclopentanediol (0.1 mol) and pyridine (0.22 mol) in 100 mL of

diethyl ether is prepared in a round-bottom flask equipped with a magnetic stirrer and a

dropping funnel.

The flask is cooled in an ice-water bath to 0-5 °C.

Thionyl chloride (0.22 mol) is added dropwise to the stirred solution over a period of 30-45

minutes, maintaining the temperature below 10 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an additional 2 hours.

The mixture is then poured into 100 mL of ice-cold 5% hydrochloric acid.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether (2 x 50

mL).

The combined organic layers are washed with saturated sodium bicarbonate solution (2 x 50

mL) and then with water (50 mL).

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed using a rotary evaporator.

The crude product is purified by fractional distillation under reduced pressure to yield 1,4-
dichloropentane.

Logical Relationships and Reaction Pathways
The following diagram illustrates a potential reaction of 1,4-dichloropentane, specifically an

intramolecular cyclization to form methyltetrahydrofuran. This type of reaction is a key
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consideration in its application as a synthetic intermediate.

Intramolecular Cyclization of 1,4-Dichloropentane

1,4-Dichloropentane

Carbocation Intermediate

Initiation

Methyltetrahydrofuran

Cyclization & H+ loss

HCl

Lewis Acid
(e.g., AlCl3)

Click to download full resolution via product page

Caption: A diagram showing the proposed intramolecular cyclization of 1,4-dichloropentane.

To cite this document: BenchChem. [IUPAC name and synonyms for 1,4-Dichloropentane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360421#iupac-name-and-synonyms-for-1-4-
dichloropentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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